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Compound of Interest

Compound Name: Ac-FLTD-CMK

Cat. No.: B8134386

Essential Safety and Handling Guide for Ac-
FLTD-CMK

For Researchers, Scientists, and Drug Development Professionals: A Comprehensive Guide to
the Safe Handling, Storage, and Disposal of Ac-FLTD-CMK.

This guide provides crucial safety and logistical information for the handling of Ac-FLTD-CMK,
a potent and selective inhibitor of inflammatory caspases. Adherence to these procedures is
essential to ensure personal safety and maintain the integrity of your research.

Personal Protective Equipment (PPE)

When handling Ac-FLTD-CMK, a comprehensive approach to personal protection is
paramount. The following personal protective equipment (PPE) is mandatory to minimize
exposure and ensure a safe laboratory environment.
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PPE Category Item Specification

Nitrile or latex gloves should
Hand Protection Chemical-resistant gloves be worn at all times. Inspect

gloves for integrity before use.

o Must be worn to protect
) Safety glasses with side ) )
Eye Protection ) against splashes or airborne
shields or goggles )
particles.

A standard laboratory coat
Body Protection Laboratory coat should be worn, fully buttoned,

to protect skin and clothing.

If handling large quantities or if
there is a risk of aerosolization,
) ) Not generally required for a NIOSH-approved respirator
Respiratory Protection - )
small quantities may be necessary. Work in a
well-ventilated area, preferably

a chemical fume hood.

Operational Plan: From Receipt to Disposal

A systematic approach to the lifecycle of Ac-FLTD-CMK in the laboratory is critical for safety
and experimental success.

Receiving and Storage

Upon receipt, visually inspect the packaging for any signs of damage or leakage. Ac-FLTD-
CMK is typically shipped in solid form in a glass vial.[1]

Storage Conditions:
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Storage ] ) .
Form Duration Special Conditions
Temperature
Refer to
Solid Powder -20°C manufacturer's Protect from light.
specifications
Protect from light.
Aliquot to avoid
In Solvent -80°C Up to 6 months
repeated freeze-thaw
cycles.
Protect from light.
Aliquot to avoid
In Solvent -20°C Up to 1 month

repeated freeze-thaw

cycles.

Handling and Preparation of Solutions

All handling of Ac-FLTD-CMK, especially the solid form and preparation of stock solutions,
should be conducted in a chemical fume hood to minimize inhalation exposure.[2]

Reconstitution:

Ac-FLTD-CMK is soluble in DMSO.[3][4] For example, to prepare a 10 mM stock solution,
dissolve the appropriate mass of Ac-FLTD-CMK in DMSO. Sonication may be required to fully
dissolve the compound.[5]

Experimental Protocol Example: Inhibition of Inflammasome Activation in Macrophages[4]
o Cell Culture: Plate bone marrow-derived macrophages (BMDMSs) in a suitable culture vessel.
e Priming: Prime the cells with lipopolysaccharide (LPS).

¢ [nhibitor Treatment: Pre-incubate the cells with the desired concentration of Ac-FLTD-CMK
for a specified time.
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 Inflammasome Activation: Induce inflammasome activation using an appropriate stimulus
(e.g., ATP or nigericin).

e Assay: Measure the desired endpoints, such as pyroptosis (e.g., by LDH release assay) or
cytokine release (e.g., by ELISA for IL-1(3).

Disposal Plan

All waste containing Ac-FLTD-CMK, including empty vials, contaminated consumables, and
unused solutions, must be disposed of as chemical waste in accordance with local, state, and
federal regulations.[6][7] Do not dispose of Ac-FLTD-CMK down the drain.[2]

Contaminated labware should be decontaminated or disposed of as chemical waste.

Quantitative Data Summary

The following table summarizes key quantitative data for Ac-FLTD-CMK.

Parameter Value Reference
Molecular Weight 569.05 g/mol [3]
Formula C26H37CIN4Os [3]
ICso for Caspase-1 46.7 nM [8]
ICso for Caspase-4 1.49 uM [8]
ICso for Caspase-5 0.33 uM [3]
Solubility in DMSO Soluble to 1 mg/ml [3]

Visual Guidance: Ac-FLTD-CMK Handling Workflow

The following diagram outlines the key steps in the safe handling of Ac-FLTD-CMK.
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Ac-FLTD-CMK Handling Workflow
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Inhibition of Pyroptosis by Ac-FLTD-CMK
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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CMK]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8134386#personal-protective-equipment-for-

handling-ac-fltd-cmk]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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